2-(9H-Fluoren-9-ylmethoxycarbonylamino)bicyclo[4.1.0]heptane-2-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[4.1.0]heptane-2-carboxylic acid
• InChI: InChI=1S/C23H23NO4/c25-21(26)23(11-5-6-14-12-20(14)23)24-22(27)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19-20H,5-6,11-13H2,(H,24,27)(H,25,26)
• InChI Key: FLNZAHPMQNTEPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC2C(C1)(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol

Description

This compound, also known as 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-2-carboxylic acid, has a CAS Number of 1875958-70-5. It has a molecular weight of 377.44 and is typically stored at room temperature. The compound is usually in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H23NO4/c25-21(26)23(11-5-6-14-12-20(14)23)24-22(27)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19-20H,5-6,11-13H2,(H,24,27)(H,25,26). This code provides a detailed representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its molecular weight is 377.44. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)bicyclo[4.1.0]heptane-2-carboxylic acid has been synthesized using various methods, highlighting its chemical versatility. For instance, Le and Goodnow (2004) developed a convenient synthesis method for a closely related compound, 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, demonstrating the chemical reactivity of this class of compounds (Le & Goodnow, 2004).

Applications in Organic Chemistry

• This compound is used in protecting hydroxy-groups during chemical syntheses. Gioeli and Chattopadhyaya (1982) discussed how the fluoren-9-ylmethoxycarbonyl (Fmoc) group, a component of the compound, is used for protecting hydroxy-groups in various chemical syntheses (Gioeli & Chattopadhyaya, 1982).

Utility in Peptide Synthesis

• It has utility in the synthesis of dipeptidyl urea esters. Babu and Kantharaju (2005) described its use in synthesizing 2,4,5-trichlorophenyl-(9H-fluoren-9-ylmethoxycarbonylamino)methylcarbamates, which are useful as building blocks in peptide synthesis (Babu & Kantharaju, 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with this compound are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.